Cas no 2171771-61-0 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid
• CAS No: 2171771-61-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6324346
• PubChem ID: 165504690
• Update Time: 2025-08-04

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid
• 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pent-4-enoic acid
• 2-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}pent-4-enoic acid
• EN300-1484954
• 2171299-73-1
• 2171771-61-0
• EN300-1497428

• Inchi： 1S/C28H32N2O5/c1-2-7-25(27(32)33)30-26(31)19-14-12-18(13-15-19)16-29-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h2-6,8-11,18-19,24-25H,1,7,12-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KXDNIADKOQGUPF-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)CC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid

Comprehensive Guide to 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS No. 2171771-61-0)

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS No. 2171771-61-0) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) group and a pent-4-enoic acid moiety, makes it a valuable building block for researchers developing novel peptides and bioactive molecules.

The Fmoc-protected amino acid derivatives like 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid are gaining attention due to their role in advancing drug discovery and bioconjugation techniques. With the increasing demand for peptide-based therapeutics, such as GLP-1 analogs and antimicrobial peptides, researchers are exploring innovative synthetic routes to enhance yield and purity. This compound’s cyclohexyl and formamido groups contribute to its stability and reactivity, making it suitable for complex peptide modifications.

One of the key advantages of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid is its compatibility with automated peptide synthesizers, which are widely used in high-throughput screening (HTS) and combinatorial chemistry. The Fmoc group can be easily removed under mild basic conditions, allowing for sequential peptide elongation without damaging sensitive functional groups. This feature is particularly valuable in the synthesis of cyclic peptides and peptide-drug conjugates, which are emerging as promising candidates for targeted cancer therapies.

In addition to its applications in peptide chemistry, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid is also investigated for its potential in material science and biomaterials engineering. Researchers are exploring its use in designing peptide-based hydrogels and self-assembling nanostructures, which have applications in tissue engineering and drug delivery systems. The pent-4-enoic acid moiety provides a reactive handle for further functionalization, enabling the development of hybrid materials with tailored properties.

The global market for Fmoc-protected amino acids is expanding rapidly, driven by the growing interest in precision medicine and personalized therapeutics. As pharmaceutical companies invest in peptide-based drugs, the demand for high-quality intermediates like 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid is expected to rise. Suppliers are focusing on improving synthetic protocols to ensure high purity and scalability, addressing the needs of both academic and industrial researchers.

For those working with 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid, proper storage and handling are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC and mass spectrometry are commonly used to verify its purity and confirm successful incorporation into peptide sequences.

In summary, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS No. 2171771-61-0) is a versatile and valuable compound in modern chemical research. Its applications span from peptide synthesis to advanced biomaterials, reflecting the dynamic nature of contemporary scientific exploration. As the field of peptide therapeutics continues to evolve, this compound will likely play an increasingly important role in enabling innovative discoveries.